Cas no 88574-09-8 (3-(Decanoylamino)propanoic acid)

3-(Decanoylamino)propanoic acid structure
88574-09-8 structure
Product Name:3-(Decanoylamino)propanoic acid
CAS No:88574-09-8
MF:C13H25NO3
MW:243.342504262924
CID:628207
Update Time:2023-08-03

3-(Decanoylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • b-Alanine, N-(1-oxodecyl)-
    • N-decanoyl-beta-alanine
    • 3-(decanoylamino)propanoic acid
    • 3NonCONH prop acid
    • AAA4/5
    • 3-(Nonylcarboxylamino)propionic acid
    • STK366535
    • ST50903274
    • 3-(Decanoylamino)propanoic acid
    • Inchi: 1S/C13H25NO3/c1-2-3-4-5-6-7-8-9-12(15)14-11-10-13(16)17/h2-11H2,1H3,(H,14,15)(H,16,17)
    • InChI Key: UXYLDVKJEPKPBF-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCC)NCCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 217
  • Topological Polar Surface Area: 66.4
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